Cas no 1479547-38-0 (3-amino-2-(3-methylpiperidin-1-yl)pyridine-4-carboxylic acid)

• Product Name: 3-amino-2-(3-methylpiperidin-1-yl)pyridine-4-carboxylic acid
• CAS No: 1479547-38-0
• MF: C₁₂H₁₇N₃O₂
• MW: 235.282282590866
• CID: 6232570
• PubChem ID: 65698309
• Update Time: 2025-11-06

3-amino-2-(3-methylpiperidin-1-yl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(3-methylpiperidin-1-yl)pyridine-4-carboxylic acid
• 1479547-38-0
• CS-0288916
• AKOS015037936
• EN300-1144222
• 3-Amino-2-(3-methylpiperidin-1-yl)isonicotinic acid

• Inchi： 1S/C12H17N3O2/c1-8-3-2-6-15(7-8)11-10(13)9(12(16)17)4-5-14-11/h4-5,8H,2-3,6-7,13H2,1H3,(H,16,17)
• InChI Key： GQRVHVBGLSELBJ-UHFFFAOYSA-N
• SMILES： OC(C1C=CN=C(C=1N)N1CCCC(C)C1)=O

Computed Properties

• Exact Mass: 235.132076794g/mol
• Monoisotopic Mass: 235.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 79.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 3-amino-2-(3-methylpiperidin-1-yl)pyridine-4-carboxylic acid

3-Amino-2-(3-Methylpiperidin-1-yl)Pyridine-4-Carboxylic Acid: A Comprehensive Overview

3-Amino-2-(3-methylpiperidin-1-yl)pyridine-4-carboxylic acid, also known by its CAS number CAS No. 1479547-38-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines an amino group, a methylpiperidine ring, and a pyridine carboxylic acid moiety. The combination of these functional groups makes it a versatile compound with potential applications in drug design and development.

The synthesis of 3-amino-2-(3-methylpiperidin-1-yl)pyridine-4-carboxylic acid involves a series of well-established organic reactions. The starting material is typically a pyridine derivative, which undergoes nucleophilic substitution or coupling reactions to introduce the amino and methylpiperidine groups. The final step involves the introduction of the carboxylic acid group, which can be achieved through oxidation or hydrolysis reactions. The synthesis process requires precise control of reaction conditions to ensure high yields and purity of the final product.

Recent studies have highlighted the potential of 3-amino-2-(3-methylpiperidin-1-yl)pyridine-4-carboxylic acid as a lead compound in the development of new therapeutic agents. For instance, researchers have investigated its ability to modulate neurotransmitter systems, making it a promising candidate for the treatment of neurological disorders such as depression and anxiety. Additionally, the compound has shown potential as an inhibitor of certain enzymes involved in cancer progression, suggesting its role in oncology drug discovery.

The structural features of CAS No. 1479547-38-0 contribute to its unique pharmacological properties. The amino group enhances solubility and bioavailability, while the methylpiperidine ring provides rigidity and stability to the molecule. The pyridine ring serves as a platform for further functionalization, allowing chemists to explore various analogs with improved potency and selectivity.

In terms of biological activity, 3-amino-2-(3-methylpiperidin-1-yl)pyridine-4-carboxylic acid has demonstrated significant binding affinity to various targets, including G-protein coupled receptors (GPCRs) and kinases. Preclinical studies have shown that it exhibits potent activity in cellular models of neurodegenerative diseases, such as Alzheimer's disease, where it protects against oxidative stress and neuronal death.

The development of CAS No. 1479547-38-0 into a clinical candidate requires further optimization to address issues such as toxicity and pharmacokinetics. Researchers are currently exploring strategies to improve its metabolic stability and reduce off-target effects. This includes modifying the methylpiperidine ring or introducing additional substituents to enhance selectivity for specific targets.

In conclusion, 3-amino-2-(3-methylpiperidin-1-yL)pyridine-carboxylic acid, with its CAS number CAS No. 1479547